BC-11 hydrobromide

• CAS No.: 443776-49-6
• Product Name: BC-11 hydrobromide
• Molecular Formula: C8H12BBrN2O2S
• Molecular Weight: 290.97
• IUPAC Name: [4-(carbamimidoylsulfanylmethyl)phenyl]boronic acid;hydrobromide
• Standard InChI: InChI=1S/C8H11BN2O2S.BrH/c10-8(11)14-5-6-1-3-7(4-2-6)9(12)13;/h1-4,12-13H,5H2,(H3,10,11);1H
• Standard InChIKey: PAFZAMOVHIRQOD-UHFFFAOYSA-N
• SMILES: B(C1=CC=C(C=C1)CSC(=N)N)(O)O.Br
• Appearance: Solid powder
• Description: BC-11 hydrobromide is an inhibitor of Urokinase-Plasminogen Activator (uPa) which induces additional impairment of mitochondrial activity, the production of reactive oxygen species, and promotion of apoptosis.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: BC11 hydrobromide; BC-11 hydrobromide; BC 11 hydrobromide; BC-11 HBr
• Reference: 1: Longo A, Librizzi M, Chuckowree IS, Baltus CB, Spencer J, Luparello C. Cytotoxicity of the Urokinase-Plasminogen Activator Inhibitor Carbamimidothioic Acid (4-Boronophenyl) Methyl Ester Hydrobromide (BC-11) on Triple-Negative MDA-MB231 Breast Cancer Cells. Molecules. 2015 May 28;20(6):9879-89. doi: 10.3390/molecules20069879. PubMed PMID: 26029857; PubMed Central PMCID: PMC6272237.
• PubChem Compound: 78243712
• Last Modified: Nov 11 2021